N-{3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}biphenyl-2-carboxamide

• Molecular Formula: C26H26N2O5
• Molecular Weight: 446.5 g/mol
• IUPAC Name: N-[3-methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)phenyl]-2-phenylbenzamide
• InChI: InChI=1S/C26H26N2O5/c1-31-24-17-20(11-12-23(24)33-18-25(29)28-13-15-32-16-14-28)27-26(30)22-10-6-5-9-21(22)19-7-3-2-4-8-19/h2-12,17H,13-16,18H2,1H3,(H,27,30)
• InChI Key: AFORJUYJBKAKLB-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC=CC=C2C3=CC=CC=C3)OCC(=O)N4CCOCC4

Description

N-{3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}biphenyl-2-carboxamide, also known as MBC-1010, is a novel small molecule inhibitor that has shown promising results in scientific research.

Mechanism of Action

N-{3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}biphenyl-2-carboxamide inhibits the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of cyclic adenosine monophosphate (cAMP) levels in cells. By inhibiting PDE4, N-{3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}biphenyl-2-carboxamide increases cAMP levels, which in turn activates protein kinase A (PKA) and other downstream signaling pathways. This leads to a variety of cellular responses, including inhibition of cancer cell growth and anti-inflammatory effects.
Biochemical and Physiological Effects:
N-{3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}biphenyl-2-carboxamide has been shown to have a variety of biochemical and physiological effects. It inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It also has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. N-{3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}biphenyl-2-carboxamide has been shown to be well-tolerated in animal studies, with no significant toxicity observed.

Advantages and Limitations for Lab Experiments

One advantage of N-{3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}biphenyl-2-carboxamide is its specificity for PDE4, which reduces the risk of off-target effects. It also has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. However, one limitation of N-{3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}biphenyl-2-carboxamide is its relatively low potency compared to other PDE4 inhibitors. This may limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on N-{3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}biphenyl-2-carboxamide. One area of interest is its potential as a cancer therapy, either alone or in combination with other drugs. Another area of interest is its potential to treat inflammatory diseases such as rheumatoid arthritis. Further studies are needed to optimize the synthesis method and improve the potency and selectivity of N-{3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}biphenyl-2-carboxamide. Finally, studies are needed to investigate the safety and efficacy of N-{3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}biphenyl-2-carboxamide in humans.

Synthesis Methods

N-{3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}biphenyl-2-carboxamide can be synthesized using a multistep process involving the reaction of 3-methoxy-4-hydroxybenzaldehyde with morpholine and ethyl chloroformate to form a key intermediate. The intermediate is then reacted with 4-bromobiphenyl and sodium hydride to form the final product, N-{3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}biphenyl-2-carboxamide. The synthesis method has been optimized to improve the yield and purity of the product.

Scientific Research Applications

N-{3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}biphenyl-2-carboxamide has been studied extensively in scientific research for its potential therapeutic applications. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. N-{3-methoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]phenyl}biphenyl-2-carboxamide has also been studied for its anti-inflammatory properties and its potential to treat inflammatory diseases such as rheumatoid arthritis.